Cas no 2681256-02-8 ((4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid)

• Product Name: (4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid
• CAS No: 2681256-02-8
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5653861
• PubChem ID: 165919170
• Update Time: 2025-11-01

(4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278760
• (4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid
• 2681256-02-8

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)9(17)14-5-1-3-7(8(15)16)4-2-6-14/h3H,1-2,4-6H2,(H,15,16)/b7-3+
• InChI Key： LKOANEQKMIHYTH-XVNBXDOJSA-N
• SMILES： FC(C(N1CCC=C(C(=O)O)CCC1)=O)(F)F |t:6|

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on (4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid

Recent Advances in the Study of (4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid (CAS: 2681256-02-8)

The compound (4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid (CAS: 2681256-02-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges associated with the preparation of (4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid. A novel multi-step synthetic route was reported in a 2023 publication, which optimized the yield and purity of the compound. The key steps involved the use of trifluoroacetic anhydride for the introduction of the trifluoroacetyl group, followed by ring-closing metathesis to form the azocine core. This method has been praised for its scalability and reproducibility, making it suitable for industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that (4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid exhibits promising inhibitory effects against several enzymes involved in inflammatory pathways. Specifically, the compound has shown nanomolar affinity for cyclooxygenase-2 (COX-2), suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects. Further mechanistic studies are underway to elucidate its exact mode of action.

Moreover, recent pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for this compound. Its ability to cross the blood-brain barrier has sparked interest in its potential applications for treating neurological disorders. Researchers are currently investigating its efficacy in models of neuroinflammation and neurodegenerative diseases, with preliminary results indicating a reduction in pro-inflammatory cytokine levels in the brain.

Despite these promising findings, challenges remain in the development of (4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid as a therapeutic agent. Issues such as metabolic stability and potential off-target effects need to be addressed through structural optimization. Several research groups are actively working on derivative compounds to improve these properties while maintaining the core pharmacological activity.

In conclusion, (4E)-1-(2,2,2-trifluoroacetyl)-1,2,3,6,7,8-hexahydroazocine-5-carboxylic acid represents an exciting area of research in medicinal chemistry. Its unique structure and promising biological activities make it a compelling candidate for further development. Future studies should focus on comprehensive toxicity profiling and clinical translation to fully realize its therapeutic potential.